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Compound of Interest

Compound Name: 1-Adamantaneethanol

Cat. No.: B7756768

This technical guide provides a comprehensive overview of the physicochemical properties of
1-Adamantaneethanol, with a specific focus on its melting point and solubility. This document
is intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis. It includes detailed experimental protocols for the determination of these
properties and visual workflows to aid in experimental design.

Physicochemical Properties of 1-
Adamantaneethanol

1-Adamantaneethanol, with the chemical formula C12H200, is a derivative of adamantane, a
rigid and stable hydrocarbon.[1] It presents as a white, crystalline powder or colorless solid.[2]
[3][4] Its unique structure, featuring a bulky adamantane cage attached to an ethanol group,
influences its physical and chemical characteristics, making it a valuable building block in
organic and medicinal chemistry.[2]

Table 1: Summary of Quantitative Data for 1-Adamantaneethanol
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Property Value Source(s)

Molecular Formula C12H200 [31141[5]

Molecular Weight 180.29 g/mol [41[5]

CAS Number 6240-11-5 [3][5]
White to off-white crystalline

Appearance [3][4][6]
powder

Melting Point 66-69 °C [5][6]

68-72 °C [7]

70-78 °C [31[4]

. ) 275.1 °C at 760 mmHg

Boiling Point ) [7]
(Predicted)

Density 1.065 g/cm3 (Predicted) [7]

Solubility Profile

The solubility of a compound is a critical parameter in drug development and chemical
synthesis. 1-Adamantaneethanol's solubility is dictated by its molecular structure, which
combines a large, nonpolar adamantane group with a polar hydroxyl (-OH) group.

o Water Solubility: 1-Adamantaneethanol is described as sparingly soluble or insoluble in
water.[2][6] The hydrophobic nature of the adamantane cage dominates, limiting its
interaction with polar water molecules.

» Organic Solvent Solubility: While specific quantitative data is not readily available, based on
the principle of "like dissolves like," 1-Adamantaneethanol is expected to be soluble in
nonpolar organic solvents.[8][9] Its parent compound, adamantane, is readily soluble in
solvents like hexane and other hydrocarbons.[1][10]

Experimental Protocols

The following sections provide detailed methodologies for determining the melting point and
solubility of 1-Adamantaneethanol.
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The melting point of a crystalline solid is a key indicator of its purity.[11][12] Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress

and broaden the melting range.[11][12] The capillary method is a standard and reliable

technique for this measurement.[13]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or Thiele tube)

Glass capillary tubes (sealed at one end)

Mortar and pestle or spatula

Thermometer (if using a manual apparatus)

Procedure:

Sample Preparation: Ensure the 1-Adamantaneethanol sample is completely dry and finely
powdered. If necessary, gently crush the crystals using a mortar and pestle.[13]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample. A
small amount of the solid (2-3 mm in height) should enter the tube.[14]

Sample Compaction: Tap the sealed end of the capillary tube gently on a hard surface to
compact the powder at the bottom. Alternatively, drop the tube through a long, vertical glass
tube to achieve compaction.[14]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[14]

Rapid Heating (Initial Determination): Heat the sample rapidly to get an approximate melting
point. This provides a target range and saves time.[11][12] Allow the apparatus to cool
sufficiently before the next step.

Accurate Determination: Prepare a new sample. Heat the apparatus quickly to about 15-
20°C below the approximate melting point found in the previous step.
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e Slow Heating: Decrease the heating rate to 1-2°C per minute. This slow rate is crucial for an
accurate reading.[11]

» Observation and Recording: Observe the sample closely through the magnifying lens.
Record two temperatures:

o Tai: The temperature at which the first drop of liquid appears.
o Tz: The temperature at which the entire sample has completely melted into a clear liquid.

e Reporting: The melting point is reported as the range from T1 to T2.[11] For pure 1-
Adamantaneethanol, this range should be narrow.
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Prepare Dry, Powdered Sample

'

Pack Sample into Capillary Tube (2-3mm)

;

Place Capillary in Apparatus

;

Rapidly Heat for Approximate MP

;

Cool Apparatus

i

Heat Slowly (1-2°C/min)
Below Approx. MP

;

Observe Melting

'

Record T1 (First Liquid) & T2 (All Liquid)

End: Report MP Range (T1-T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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This protocol allows for the classification of a compound's solubility in various solvents, which
can indicate its polarity and the presence of acidic or basic functional groups.[15][16]

Materials:

1-Adamantaneethanol sample

Small test tubes

Graduated pipettes or droppers

Solvents: Deionized water, 5% HCI (aq), 5% NaOH (aq), 5% NaHCOs (aq), and a
representative organic solvent (e.g., ethanol, acetone, or hexane).

Procedure:

o Sample Preparation: In separate, clean test tubes, place approximately 25 mg of 1-
Adamantaneethanol.

e Solvent Addition: To the first test tube, add 0.75 mL of the chosen solvent (e.g., water) in
small portions (e.g., 0.25 mL at a time).[15]

e Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to facilitate
dissolution.[15]

o Observation: Observe the mixture against a light source. The compound is considered
"soluble” if it dissolves completely, leaving no visible solid particles.

o Systematic Testing: Repeat steps 2-4 for each solvent in a systematic manner. A logical flow
helps to classify the compound. For instance, if the compound is insoluble in water, proceed
to test its solubility in 5% NaOH, 5% HCI, and so on.[15][16]

e Recording Results: Record the results as "soluble,” "partially soluble,” or "insoluble” for each
solvent tested.

For more quantitative results, the shake-flask method is recommended. This involves adding
an excess amount of the solid to a known volume of solvent, agitating the mixture until
equilibrium is reached, separating the undissolved solid (e.qg., by centrifugation and filtration),

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b7756768?utm_src=pdf-body
https://www.benchchem.com/product/b7756768?utm_src=pdf-body
https://www.benchchem.com/product/b7756768?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7756768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and then determining the concentration of the solute in the saturated solution using an
analytical technique like HPLC.[8][17]

Start: Add 25mg of Compound
to 0.75mL of Solvent

Test with Water

No

Insoluble in Water

Soluble in Water
(Polar Compound)

Test with 5% NaOH

Insoluble

Soluble
(Acidic Compound)

Test with 5% HCI

Soluble Insoluble
(Basic Compound) (Neutral Compound)
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Caption: Flowchart for Qualitative Solubility Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7756768#1-adamantaneethanol-melting-point-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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